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Compound of Interest

Compound Name: TAMRA-PEG3-Me-Tet

Cat. No.: B12383860 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical reagents is paramount to both personal safety and the integrity of

experimental outcomes. This guide provides essential, immediate safety and logistical

information for the use of TAMRA-PEG3-Me-Tet, a fluorescent dye derivative. Adherence to

these procedures is critical for ensuring laboratory safety and proper disposal.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for TAMRA-PEG3-Me-Tet is not readily available,

data from analogous tetrazine, TAMRA, and PEGylated compounds suggest that it should be

handled with care as a potential irritant to the skin, eyes, and respiratory system.[1][2] Standard

laboratory procedures for handling non-hazardous chemical compounds should be followed.

Personal Protective Equipment (PPE):

Proper personal protective equipment is the first line of defense against chemical exposure.

The following PPE is mandatory when handling TAMRA-PEG3-Me-Tet:

Gloves: Wear nitrile or other chemically resistant gloves.[1][3] Always inspect gloves before

use and remove them with care to avoid skin contamination.[4]

Eye Protection: Use safety glasses with side shields or chemical splash goggles. In

situations with a risk of splashing, a face shield worn over safety glasses is recommended.
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Lab Coat: A standard, long-sleeved laboratory coat that closes in the back is required to

prevent skin contact. It should be buttoned and fit properly to cover as much skin as

possible.

Respiratory Protection: If handling the compound as a powder or if there is a risk of

aerosolization, a dust mask or a NIOSH-approved respirator may be necessary. Work should

be conducted in a well-ventilated area or a chemical fume hood.

Operational Plan: From Receipt to Use
Receiving and Storage:

Upon receipt, store TAMRA-PEG3-Me-Tet at -20°C, protected from light and moisture. Allow

the container to reach room temperature before opening to prevent condensation.

Preparation of Solutions:

TAMRA-PEG3-Me-Tet is soluble in organic solvents such as DMF and DMSO. When preparing

solutions, work in a well-ventilated area. For a 10 mM solution, a common starting point is to

add an appropriate volume of solvent to 1 mg of the compound, though specific instructions

from the supplier should be followed if available.

Experimental Use:

When using TAMRA-PEG3-Me-Tet in experiments, such as in bioconjugation via an inverse

electron demand Diels-Alder reaction (iEDDA) with molecules containing TCO groups, always

handle solutions with care to avoid spills and contamination.

Disposal Plan
The primary method for the disposal of TAMRA-PEG3-Me-Tet and any contaminated materials

is to treat it as hazardous chemical waste.

Step-by-Step Disposal Protocol:

Waste Collection: Collect all waste containing TAMRA-PEG3-Me-Tet, including unused

solutions, contaminated pipette tips, and weighing paper, in a designated and clearly labeled
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hazardous waste container. The container must be chemically compatible and have a

secure, tight-fitting lid.

Waste Segregation: Do not mix this waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Spill Management: In the event of a spill, wear appropriate PPE. Absorb the spill with an inert

material, such as sand or vermiculite. Place the spilled material and any contaminated

cleaning supplies into the designated hazardous waste container. Clean the spill area with a

suitable solvent (e.g., acetone or ethanol), and collect the cleaning materials as hazardous

waste.

Final Disposal: Arrange for the disposal of the hazardous waste container through your

institution's EHS office or a licensed chemical waste disposal contractor. Follow all local,

state, and federal regulations for the disposal of hazardous chemical waste.

Quantitative Data Summary
Property Value Source

Molecular Formula C₃₃H₃₈N₆O₇

Molecular Weight 630.69 g/mol

Excitation Maximum (λabs) 546 nm (in MeOH)

Emission Maximum (λem) 565 nm (in MeOH)

Molar Extinction Coefficient (ε) 92.0 L mmol⁻¹ cm⁻¹ (in MeOH)

Storage Conditions -20°C, protected from light

Solubility DMF, DMSO, MeOH
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Workflow for the safe handling and disposal of TAMRA-PEG3-Me-Tet.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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